Cas no 6280-28-0 (5-isopropyl-1H-tetrazole)

5-Isopropyl-1H-tetrazole is a heterocyclic organic compound featuring a tetrazole ring substituted with an isopropyl group at the 5-position. This compound is of interest in synthetic chemistry due to its utility as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and energetic materials. Its tetrazole moiety serves as a bioisostere for carboxylic acids, enhancing metabolic stability in drug design. The isopropyl substituent contributes to improved lipophilicity, facilitating solubility in organic solvents. The compound exhibits stability under standard conditions, making it suitable for diverse reaction conditions. Its applications include click chemistry, coordination chemistry, and as a ligand in catalytic systems. Proper handling and storage are recommended due to its potential sensitivity.
5-isopropyl-1H-tetrazole structure
5-isopropyl-1H-tetrazole structure
Product Name:5-isopropyl-1H-tetrazole
CAS No:6280-28-0
MF:C4H8N4
MW:112.13311958313
CID:517172
PubChem ID:223442
Update Time:2025-06-09

5-isopropyl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 2H-Tetrazole,5-(1-methylethyl)-
    • 5-propan-2-yl-2H-tetrazole
    • 5-Isopropyl-1H-tetrazol
    • 5-isopropyl-1H-tetrazole
    • 5-isopropyl-1H-tetrazole(SALTDATA: FREE)
    • 5-isopropyl-tetrazole
    • i-propyltetrazole
    • 5-ISOPROPYL-1H-1,2,3,4-TETRAZOLE
    • Z335291104
    • BS-38199
    • NSC11107
    • G32794
    • AKOS030240772
    • 5-(propan-2-yl)-1H-1,2,3,4-tetrazole
    • ISOPROPYL TETRAZOLE
    • 6280-28-0
    • EN300-51095
    • DTXSID80279035
    • NSC-11107
    • AKOS000262412
    • 5-(propan-2-yl)-2H-1,2,3,4-tetrazole
    • SCHEMBL266223
    • 5-isopropyl-2h-tetrazole
    • IsopropylTetrazole
    • DB-368744
    • MDL: MFCD20502731
    • Inchi: 1S/C4H8N4/c1-3(2)4-5-7-8-6-4/h3H,1-2H3,(H,5,6,7,8)
    • InChI Key: RFFXUEDBNNOGDO-UHFFFAOYSA-N
    • SMILES: N1=C(C(C)C)N=NN1

Computed Properties

  • Exact Mass: 112.07500
  • Monoisotopic Mass: 112.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 72.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5A^2
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.15
  • Boiling Point: 229.2°C at 760 mmHg
  • Flash Point: 102.5°C
  • Refractive Index: 1.509
  • PSA: 43.60000
  • LogP: 0.25400

5-isopropyl-1H-tetrazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-isopropyl-1H-tetrazole Pricemore >>

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